Cas no 2228327-07-7 (N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide)

• Product Name: N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide
• CAS No: 2228327-07-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6259285
• PubChem ID: 165696412
• Update Time: 2025-05-20

N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide
• N-{3-[1-(aminomethyl)cyclobutyl]phenyl}acetamide
• 2228327-07-7
• EN300-1742003

• Inchi： 1S/C13H18N2O/c1-10(16)15-12-5-2-4-11(8-12)13(9-14)6-3-7-13/h2,4-5,8H,3,6-7,9,14H2,1H3,(H,15,16)
• InChI Key： WTJHSKKUMZTISR-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC(=C1)C1(CN)CCC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide

N-{3-1-(Aminomethyl)cyclobutylphenyl}acetamide: A Comprehensive Overview

N-{3-1-(Aminomethyl)cyclobutylphenyl}acetamide (CAS No. 2228327-07-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a cyclobutane ring fused with an aromatic phenyl group, which is further substituted with an aminomethyl group and an acetamide moiety. This combination of structural features makes it a versatile compound for exploring various biological activities.

The cyclobutane ring in the structure of N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide plays a crucial role in determining its chemical properties and biological interactions. Cyclobutane rings are known for their strain energy, which can influence the reactivity and stability of the molecule. In this case, the cyclobutane ring is connected to a phenyl group via a single bond, creating a bicyclic structure that enhances the compound's rigidity and potentially its binding affinity to target proteins.

The aminomethyl group attached to the cyclobutane ring introduces additional functionality to the molecule. Amines are known for their ability to form hydrogen bonds, which are critical in many biochemical processes. This feature makes N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide a promising candidate for studying interactions with enzymes or receptors that rely on hydrogen bonding for their activity.

Recent studies have highlighted the potential of N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide as a lead compound in drug design. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, preclinical studies have shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a therapeutic agent for conditions like arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage, which is a hallmark of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this protective effect appears to involve the activation of antioxidant pathways and the modulation of mitochondrial function.

The acetamide moiety in the structure of N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide contributes to its solubility and bioavailability. Acetamides are commonly used in drug design due to their ability to enhance the pharmacokinetic properties of molecules. This feature makes N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide an attractive candidate for further preclinical testing and potential clinical trials.

From a synthetic perspective, N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide can be synthesized through various routes, including coupling reactions and cyclization processes. One common approach involves the reaction of an arylamine with an acetyl chloride in the presence of a base, followed by cyclization to form the cyclobutane ring. This method ensures high yields and good purity, making it suitable for large-scale production if needed.

Moreover, the unique structure of N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide allows for further chemical modifications to explore its biological space. For example, substituting the acetamide group with other functional groups could lead to derivatives with enhanced potency or selectivity against specific targets. Such modifications could also help address issues related to bioavailability or toxicity, which are critical factors in drug development.

In terms of safety profile, preliminary toxicological studies indicate that N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide has low toxicity at therapeutic doses. However, further studies are required to fully characterize its safety profile and determine any potential adverse effects.

In conclusion, N-{3-1-(aminomethyl)cyclobutylphenyl}acetamide (CAS No. 2228327-07-7) is a compound with significant potential in drug discovery and development. Its unique structure, combined with promising biological activities, makes it an intriguing target for further research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a key role in advancing our understanding of complex biological systems and developing novel treatments for various diseases.